molecular formula C20H27N3O4S B2796253 ethyl 1-(2-(5-oxo-3,5,6,7,8,9-hexahydro-2H-thiazolo[2,3-b]quinazolin-3-yl)acetyl)piperidine-4-carboxylate CAS No. 1021217-50-4

ethyl 1-(2-(5-oxo-3,5,6,7,8,9-hexahydro-2H-thiazolo[2,3-b]quinazolin-3-yl)acetyl)piperidine-4-carboxylate

Cat. No. B2796253
CAS RN: 1021217-50-4
M. Wt: 405.51
InChI Key: UHZLXWSWACHFGZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound include parameters such as molecular weight, melting point, boiling point, solubility in various solvents, and spectral data. The molecular weight of this compound is 405.51.

Scientific Research Applications

Synthesis and Antimicrobial Evaluation

A study by El‐Kazak and Ibrahim (2013) involved the synthesis of novel polynuclear pyrido[1',2':2,3][1,2,4]triazolo[1,5-c]quinazolines and thiazolo[3',2':2,3][1,2,4]triazolo[1,5-a]pyridines, starting from a related compound. These synthesized products were evaluated for their antimicrobial activity, showcasing the compound's role as a precursor in developing potential antimicrobial agents (El‐Kazak & Ibrahim, 2013).

Biological Properties of Piperidine Substituted Benzothiazole Derivatives

Shafi, Rajesh, and Senthilkumar (2021) reported on the synthesis of new piperidine substituted benzothiazole derivatives, which involved reacting ethyl 2-aminobenzo[d]thiazole-6-carboxylate with piperidine. The synthesized compounds were tested for antibacterial and antifungal activities, highlighting the potential of these derivatives in medicinal chemistry (Shafi, Rajesh, & Senthilkumar, 2021).

Discovery of New Derivatives Against Aldose Reductase

Areal et al. (2012) explored the synthesis of new 4-oxothiazolidin-2-ylidene derivatives containing the piperidinyl moiety to discover potent inhibitors against Aldose Reductase, an enzyme implicated in diabetic complications. This research demonstrates the application of such compounds in the development of therapeutic agents for diabetes management (Areal et al., 2012).

Antituberculosis Activity of Thiazole-Aminopiperidine Hybrids

Jeankumar et al. (2013) designed and synthesized ethyl-4-(4-((substituted benzyl)amino)piperidin-1-yl)-2-(phenyl/pyridyl)thiazole-5-carboxylates as Mycobacterium tuberculosis GyrB inhibitors. These compounds were evaluated for their antituberculosis activity, demonstrating the compound's potential in developing new therapeutic agents for tuberculosis (Jeankumar et al., 2013).

Anticancer Potential of Piperidine-4-carboxylic Acid Ethyl Ester-Appended Hybrids

Rehman et al. (2018) synthesized piperidine-4-carboxylic acid ethyl ester-appended 1,3,4-oxadiazole hybrids to evaluate them as anticancer agents. This study highlights the compound's application in cancer research, with some derivatives showing promising anticancer activities (Rehman et al., 2018).

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties. For this compound, it is recommended to store it at 4°C, sealed, and away from moisture and light . The compound is harmful and precautionary measures should be taken while handling it .

properties

IUPAC Name

ethyl 1-[2-(5-oxo-2,3,6,7,8,9-hexahydro-[1,3]thiazolo[2,3-b]quinazolin-3-yl)acetyl]piperidine-4-carboxylate
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H27N3O4S/c1-2-27-19(26)13-7-9-22(10-8-13)17(24)11-14-12-28-20-21-16-6-4-3-5-15(16)18(25)23(14)20/h13-14H,2-12H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

UHZLXWSWACHFGZ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC(=O)C1CCN(CC1)C(=O)CC2CSC3=NC4=C(CCCC4)C(=O)N23
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H27N3O4S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

405.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

ethyl 1-(2-(5-oxo-3,5,6,7,8,9-hexahydro-2H-thiazolo[2,3-b]quinazolin-3-yl)acetyl)piperidine-4-carboxylate

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.